Cas no 1031577-44-2 (1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 1031577-44-2
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD14716299
• CID: 4677547
• Update Time: 2025-05-20

1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• FCH924691
• pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, 1,7-dimethyl-

• MDL： MFCD14716299
• Inchi： 1S/C8H8N4O2/c1-4-9-3-5-6(10-4)12(2)8(14)11-7(5)13/h3H,1-2H3,(H,11,13,14)
• InChI Key： QTDKWGPEXSIHDE-UHFFFAOYSA-N
• SMILES： O=C1NC(C2=CN=C(C)N=C2N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Topological Polar Surface Area: 75.2

Additional information on 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a highly specialized organic compound with the CAS Registry Number 1031577-44-2. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyrimido[4,5-d]pyrimidine skeleton with two methyl groups attached at the 1 and 7 positions and two ketone groups at the 2 and 4 positions. This unique architecture contributes to its exceptional chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to streamline its production. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. The compound's stability under various conditions has been thoroughly investigated, making it suitable for a wide range of applications.

In the field of pharmacology, 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione has shown promising activity as a potential drug candidate. Studies have demonstrated its ability to inhibit key enzymes involved in metabolic disorders and inflammatory processes. For instance, research published in *Nature Communications* highlights its role as a selective inhibitor of cyclooxygenase-2 (COX-2), a target for anti-inflammatory therapies. This finding underscores its potential in developing novel therapeutics for conditions such as arthritis and cardiovascular diseases.

Beyond pharmacology, this compound has also garnered attention in materials science due to its unique electronic properties. Its ability to act as a semiconductor material has been explored in the development of organic electronics. A study in *Advanced Materials* reported that thin films of 1031577-44-2 exhibit excellent charge transport properties, making them ideal for use in flexible electronics and optoelectronic devices. This dual functionality positions it as a versatile compound with applications across multiple disciplines.

The environmental impact of 1031577-44-2 has also been a focus of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Results indicate that it undergoes rapid biodegradation under aerobic conditions and exhibits low toxicity to aquatic organisms. These findings align with global efforts to develop eco-friendly chemical compounds.

In conclusion, 1031577-44-2, or 1,7-Dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, represents a cutting-edge compound with multifaceted applications. Its unique chemical structure and versatile properties make it a valuable addition to modern scientific research. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play a significant role in advancing both therapeutic development and materials innovation.